Methyl 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 4-amino-2-methylsulfanyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C6H8N2O2S2/c1-10-5(9)3-4(7)8-6(11-2)12-3/h7H2,1-2H3
• InChI Key: GVNAJKLESILZHU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=C(S1)SC)N
• Molecular Formula: C6H8N2O2S2
• DSSTOX Substance ID: DTXSID40346055
• Molecular Weight: 204.3 g/mol
• Solubility: 30.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 60093-05-2

Description

Synthesis Analysis

While specific synthesis methods for “Methyl 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate” were not found, similar compounds have been synthesized through various methods. For instance, reduction of 4-amino-2-methylpyrimidine-5-carbonitrile by the action of Raney nickel in an acidic medium gave 4-amino-2-methylpyrimidine-5-carbaldehyde.

Molecular Structure Analysis

The molecular structure of a similar compound, “[4-Amino-2-(methylsulfanyl)-5-pyrimidinyl]methyl butyrate”, has been analyzed. It has a molecular formula of C10H15N3O2S, an average mass of 241.310 Da, and a monoisotopic mass of 241.088501 Da.

Scientific Research Applications

Protein Kinase Inhibition

. Protein kinases play a crucial role in the regulation of cell functions, and their inhibition can be beneficial in treating various diseases, including cancer and inflammatory disorders.

Excited State Intramolecular Proton Transfer (ESIPT)

. This process is significant in the study of photophysics and photochemistry, providing insights into the behavior of molecules upon absorption of light and has implications in the development of fluorescent probes and sensors.

Antimicrobial Activity

. Their ability to inhibit the growth of various pathogens makes them valuable in the development of new antimicrobial drugs.

Anticancer Activity

. They are explored for their potential to inhibit the proliferation of cancer cells and could be used in the design of novel anticancer drugs.

Anti-inflammatory and Analgesic Properties

.

Synthesis of Heterocyclic Compounds

. These analogues are important in medicinal chemistry for their diverse therapeutic roles and biological activities.

Safety and Hazards

The safety and hazards of a similar compound, “ethyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate”, include hazard statements H302, H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Methyl 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate, also known as Methyl 4-amino-2-(methylthio)thiazole-5-carboxylate, is a derivative of aminopyrimidine . Aminopyrimidines are known to be precursors to fused pyrimidines, which are common in nature and have a wide spectrum of biological activity . They are components of many biologically active compounds, making them important pharmacophores for the development of new drugs .

Mode of Action

It’s known that aminopyrimidines, to which this compound is related, are involved in hetero-annulation reactions . These reactions are a method for the synthesis of fused pyrimidines, particularly those containing reactive vicinally located functional groups .

Biochemical Pathways

The compound is involved in the synthesis of pyrimidopyrimidines, which are used as protein kinase inhibitors . Protein kinases play a crucial role in cell signaling and are targets for therapeutic intervention in various diseases. The compound undergoes an excited state intramolecular proton transfer (ESIPT) process, which is found to be responsible for its large Stokes shifted ESIPT emission .

Result of Action

The result of the compound’s action is the synthesis of pyrimidopyrimidines, which are used as protein kinase inhibitors . This can have a significant impact on cell signaling pathways, potentially leading to therapeutic effects in various diseases.

Action Environment

The action of Methyl 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate can be influenced by various environmental factors. For instance, the polarity and hydrogen bonding ability of solvents can affect the compound’s ESIPT process . .